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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B12366874 Get Quote

Unveiling Tanzawaic Acid E: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tanzawaic acid E, a polyketide

natural product. The document focuses on its core physicochemical properties, including its

molecular formula and CAS number, laying the groundwork for further research and

development.

Core Molecular Identifiers
Tanzawaic acid E, a secondary metabolite produced by the fungus Penicillium steckii,

possesses a distinct chemical structure that contributes to its biological activities.[1] Definitive

identification in a research or drug development context necessitates precise molecular and

registry information.

Physicochemical Data Summary
The fundamental identifiers for Tanzawaic acid E are summarized in the table below. This

information is critical for compound registration, literature searches, and accurate experimental

design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12366874?utm_src=pdf-interest
https://www.benchchem.com/product/b12366874?utm_src=pdf-body
https://www.benchchem.com/product/b12366874?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://www.benchchem.com/product/b12366874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Molecular Formula C₁₈H₂₄O₃

Inferred from identical

elemental composition to

Tanzawaic acid K[2]

CAS Number Not available

Note: While the molecular formula is strongly suggested by comparative analysis with

structurally similar compounds, a definitive primary source for the CAS number of Tanzawaic
acid E is not readily available in public databases as of the latest update of this document.

Biosynthesis and Isolation
Tanzawaic acid E is a member of the tanzawaic acid family of polyketides. Its biosynthesis is

rooted in the complex enzymatic machinery of its fungal producer.

General Experimental Approach for Isolation
The isolation of tanzawaic acids, including Tanzawaic acid E, from Penicillium steckii cultures

typically follows a multi-step extraction and chromatographic purification process. While the

specific protocol for Tanzawaic acid E is detailed in specialized literature, a generalized

workflow can be represented as follows:

Extraction Purification

Fungal Culture (P. steckii) Solvent Extraction
(e.g., Ethyl Acetate) Crude Extract Column Chromatography

(e.g., Silica Gel) Collected Fractions High-Performance Liquid Chromatography (HPLC) Pure Tanzawaic Acid E

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Tanzawaic acid E.

Further Research and Considerations
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The lack of a readily available CAS number for Tanzawaic acid E suggests that it may be a

less commonly isolated or commercially available member of the tanzawaic acid family.

Researchers interested in this specific compound may need to rely on isolation from source

organisms or custom synthesis. The structural similarity to other tanzawaic acids, for which

more data is available, can provide a basis for predicting its chemical properties and potential

biological activities. The primary literature, particularly the work of Malmstrøm, Christophersen,

and Frisvad, remains the foundational resource for in-depth information on the characterization

of Tanzawaic acid E.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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